6-{2,2-Bis[bis(methylethyl)amino]acetyloxy}-2,3,4,5-tetrahydroxyhexanoic acid
6-{2,2-Bis[bis(methylethyl)amino]acetyloxy}-2,3,4,5-tetrahydroxyhexanoic acid
Pangamic acid, also known as vitamin B15 or pangamate, belongs to the class of organic compounds known as alpha amino acid esters. These are ester derivatives of alpha amino acids. Pangamic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, pangamic acid is primarily located in the cytoplasm. Outside of the human body, pangamic acid can be found in apricot, cereals and cereal products, fruits, and rice. This makes pangamic acid a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
11006-56-7
VCID:
VC0081704
InChI:
InChI=1S/C20H40N2O8/c1-10(2)21(11(3)4)18(22(12(5)6)13(7)8)20(29)30-9-14(23)15(24)16(25)17(26)19(27)28/h10-18,23-26H,9H2,1-8H3,(H,27,28)
SMILES:
CC(C)N(C(C)C)C(C(=O)OCC(C(C(C(C(=O)O)O)O)O)O)N(C(C)C)C(C)C
Molecular Formula:
C20H40N2O8
Molecular Weight:
436.5 g/mol
6-{2,2-Bis[bis(methylethyl)amino]acetyloxy}-2,3,4,5-tetrahydroxyhexanoic acid
CAS No.: 11006-56-7
Main Products
VCID: VC0081704
Molecular Formula: C20H40N2O8
Molecular Weight: 436.5 g/mol
![6-{2,2-Bis[bis(methylethyl)amino]acetyloxy}-2,3,4,5-tetrahydroxyhexanoic acid - 11006-56-7](/images/no_structure.jpg)
| CAS No. | 11006-56-7 |
|---|---|
| Product Name | 6-{2,2-Bis[bis(methylethyl)amino]acetyloxy}-2,3,4,5-tetrahydroxyhexanoic acid |
| Molecular Formula | C20H40N2O8 |
| Molecular Weight | 436.5 g/mol |
| IUPAC Name | 6-[2,2-bis[di(propan-2-yl)amino]acetyl]oxy-2,3,4,5-tetrahydroxyhexanoic acid |
| Standard InChI | InChI=1S/C20H40N2O8/c1-10(2)21(11(3)4)18(22(12(5)6)13(7)8)20(29)30-9-14(23)15(24)16(25)17(26)19(27)28/h10-18,23-26H,9H2,1-8H3,(H,27,28) |
| Standard InChIKey | CUEHNLMLFJFMER-UHFFFAOYSA-N |
| SMILES | CC(C)N(C(C)C)C(C(=O)OCC(C(C(C(C(=O)O)O)O)O)O)N(C(C)C)C(C)C |
| Canonical SMILES | CC(C)N(C(C)C)C(C(=O)OCC(C(C(C(C(=O)O)O)O)O)O)N(C(C)C)C(C)C |
| Description | Pangamic acid, also known as vitamin B15 or pangamate, belongs to the class of organic compounds known as alpha amino acid esters. These are ester derivatives of alpha amino acids. Pangamic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, pangamic acid is primarily located in the cytoplasm. Outside of the human body, pangamic acid can be found in apricot, cereals and cereal products, fruits, and rice. This makes pangamic acid a potential biomarker for the consumption of these food products. |
| PubChem Compound | 429581 |
| Last Modified | Nov 11 2021 |
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